Cas no 2090296-17-4 (2-(2-Aminoethyl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide)

• Product Name: 2-(2-Aminoethyl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide
• CAS No: 2090296-17-4
• MF: C₇H₈N₂O₃S₂
• MW: 232.280018806458
• CID: 4772741
• Update Time: 2025-11-02

2-(2-Aminoethyl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethyl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide
• 2-(2-aminoethyl)-1,1-dioxothieno[2,3-d][1,2]thiazol-3-one
• 2-(2-Aminoethyl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide

• Inchi： 1S/C7H8N2O3S2/c8-2-3-9-7(10)6-5(1-4-13-6)14(9,11)12/h1,4H,2-3,8H2
• InChI Key： GQGNUWDTHPPMGZ-UHFFFAOYSA-N
• SMILES： S1(C2C=CSC=2C(N1CCN)=O)(=O)=O

Computed Properties

• Exact Mass: 231.99763447 g/mol
• Monoisotopic Mass: 231.99763447 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 117
• Molecular Weight: 232.3

Additional information on 2-(2-Aminoethyl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide

2-(2-Aminoethyl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide (CAS No. 2090296-17-4): A Comprehensive Technical Overview

The 2-(2-Aminoethyl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide (CAS No. 2090296-17-4) represents an important heterocyclic compound with significant potential in pharmaceutical research and specialty chemical applications. This thienoisothiazolone derivative has garnered attention from medicinal chemists due to its unique structural features combining a thiophene ring fused with an isothiazolone core, further modified by an aminoethyl side chain and sulfone functionality.

Recent trends in drug discovery have shown increased interest in sulfur-containing heterocycles, particularly those with thieno-fused systems, as they often demonstrate enhanced biological activity and improved pharmacokinetic properties. The 1,1-dioxide modification in this compound contributes to its polarity and potential hydrogen bonding capacity, making it valuable for designing molecules with specific target interactions.

The molecular structure of 2-(2-Aminoethyl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide features several pharmacophoric elements that align with current fragment-based drug design approaches. The thieno[2,3-d]isothiazol-3(2H)-one core provides a rigid scaffold, while the 2-aminoethyl side chain offers flexibility for structural modifications. This combination makes the compound particularly interesting for developing kinase inhibitors and enzyme modulators, which remain hot topics in pharmaceutical research.

From a synthetic chemistry perspective, the preparation of CAS 2090296-17-4 involves sophisticated multi-step organic transformations. Modern synthetic routes often employ transition metal-catalyzed coupling reactions to construct the thienoisothiazolone framework, followed by selective oxidation to achieve the 1,1-dioxide moiety. The aminoethyl group can be introduced through nucleophilic substitution or reductive amination strategies, depending on the chosen synthetic pathway.

Analytical characterization of this compound typically involves advanced techniques such as high-resolution mass spectrometry (HRMS), multidimensional NMR spectroscopy, and X-ray crystallography. The sulfone group in particular produces distinctive signals in both 1H NMR and 13C NMR spectra, serving as important diagnostic features for quality control purposes.

In material science applications, derivatives of 2-(2-Aminoethyl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide have shown promise as building blocks for organic electronic materials. The conjugated π-system combined with the electron-withdrawing sulfone group creates interesting optoelectronic properties that researchers are exploring for potential use in organic semiconductors and photovoltaic devices.

The compound's stability profile has been extensively studied, with particular attention to its behavior under various pH conditions. The sulfone group enhances hydrolytic stability compared to its sulfide analogs, while the aminoethyl functionality provides opportunities for salt formation to improve solubility characteristics. These properties make it suitable for formulation development in potential pharmaceutical applications.

Recent patent literature reveals growing interest in thieno[2,3-d]isothiazol-3(2H)-one derivatives as privileged structures in medicinal chemistry. Several pharmaceutical companies have included CAS 2090296-17-4 in their compound libraries for high-throughput screening against various biological targets. The scaffold's versatility allows for diverse structural modifications to optimize potency, selectivity, and drug-like properties.

From a regulatory perspective, proper handling and storage of 2-(2-Aminoethyl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide should follow standard laboratory safety protocols for research chemicals. While not classified as hazardous under current regulations, appropriate personal protective equipment is recommended when working with this compound in powder form to prevent inhalation or contact exposure.

The commercial availability of 2090296-17-4 has increased in recent years to meet growing demand from pharmaceutical and academic researchers. Current market analysis indicates steady growth in the specialty chemicals sector for such heterocyclic building blocks, driven by ongoing drug discovery programs and materials science research initiatives.

Future research directions for this compound class may explore its potential in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies. The aminoethyl side chain could serve as an attachment point for E3 ligase ligands, while the thienoisothiazolonedione core might interact with target proteins of interest.

Environmental fate studies of thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide derivatives suggest moderate biodegradability under certain conditions. Researchers developing new applications should consider appropriate waste management practices and evaluate ecological impact as part of their development process.

In conclusion, 2-(2-Aminoethyl)thieno[2,3-d]isothiazol-3(2H)-one 1,1-dioxide (CAS No. 2090296-17-4) represents a versatile chemical entity with significant potential across multiple research domains. Its unique structural features and modifiable functional groups make it particularly valuable for drug discovery, materials science, and chemical biology applications. As research continues to uncover new applications for this compound class, its importance in scientific innovation is likely to grow accordingly.